Cas no 10138-59-7 (1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)

• Product Name: 1,2-Cyclohexanedicarboxylic Acid Diethyl Ester
• CAS No: 10138-59-7
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD00029449
• CID: 48416
• PubChem ID: 87565597
• Update Time: 2024-11-04

1,2-Cyclohexanedicarboxylic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• Diethyl cyclohexane-1,2-dicarboxylate
• 1,2-Cyclohexanedicarboxylic acid diethyl ester
• Diethyl 1,2-Cyclohexanedicarboxylate
• Cyclohexan-1,2-dicarbonsaeure-diaethylester
• cyclohexane-1,2-dicarboxylic acid diethyl ester
• Diethyl cis-1,2-Cyclohexanedicarboxylate
• Diethyl hexahydrophthalate
• Hexahydrophthalic acid diethyl ester
• Hexahydrophthalsaeure-diethylester
• diethylesterkyselinyhexahydrftalove
• diethylhexahydrophthalate
• Diethylester kyseliny hexahydrftalove
• cyclohexane-1,2-dicarboxylicacid,diethylester
• Cyclohexane-1,2-dicarboxylic acid, diethyl ester
• 1,2-Cyclohexanedicarboxylic acid, diethyl ester
• Diethylester kyseliny hexahydrftalove [Czech]
• ZTUZDYWYNQDJKR-UHFFFAOYSA-N
• trans-Diethyl cyclohexane-1,2-dicarboxylate
• diethylhexahydroph
• NSC-408342
• (1RS,2RS)-diethyl cyclohexane-1,2-dicarboxylate
• 1,2-diethyl cyclohexane-1,2-dicarboxylate
• NSC408342
• 10138-59-7
• SCHEMBL234644
• AI3-05567
• 1,2-Cyclohexanedicarboxylic acid, 1,2-diethyl ester
• BS-19092
• FT-0606324
• Diethyl 1,2-cyclohexanedicarboxylate #
• WLN: L6TJ AVO2 BVO2
• DTXSID90906103
• AKOS015907330
• CS-0442396
• NSC 408342
• Cyclohexane-1, diethyl ester
• D3713
• Diethylcyclohexane-1,2-dicarboxylate
• F12146
• MFCD00029449
• 1,2-Cyclohexanedicarboxylic Acid Diethyl Ester

• MDL： MFCD00029449
• Inchi： 1S/C12H20O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： ZTUZDYWYNQDJKR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCCC1C(=O)OCC)=O

Computed Properties

• Exact Mass: 228.13600
• Monoisotopic Mass: 228.136159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1,05 g/cm3
• Melting Point: No date available
• Boiling Point: 135°C/11mmHg(lit.)
• Flash Point: 137.8°C
• Refractive Index: 1.4500-1.4540
• PSA: 52.60000
• LogP: 1.91900
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,2-Cyclohexanedicarboxylic Acid Diethyl Ester Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：GU9275000
• Risk Phrases：R36/37/38
• Safety Term：A poison by ingestion and skin contact. When heated to decomposition it emits acrid smoke and irritating vapors.
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters